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Compound of Interest

Compound Name: (2-Thienyl)-methylsilane

Cat. No.: B15480217 Get Quote

CAS Number: 18245-28-8

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of (2-Thienyl)trimethylsilane, a

versatile organosilicon compound with significant potential in medicinal chemistry and drug

development. The document details its chemical and physical properties, provides an

experimental protocol for its synthesis, and explores its applications in the synthesis of

pharmacologically active compounds, particularly thienopyridine derivatives. Spectroscopic

data is presented to aid in the characterization of this compound. Furthermore, this guide

illustrates a potential synthetic pathway where (2-Thienyl)trimethylsilane serves as a key

building block in the development of anticancer agents.

Introduction
Organosilicon compounds have garnered increasing interest in medicinal chemistry due to their

unique properties that can enhance the pharmacological profiles of drug candidates. The

incorporation of a silicon atom can modulate lipophilicity, metabolic stability, and receptor

binding affinity. Thiophene moieties are also considered privileged structures in drug discovery,

appearing in a number of approved pharmaceuticals. (2-Thienyl)trimethylsilane, which

combines both a thiophene ring and a trimethylsilyl group, represents a valuable synthetic

intermediate for the construction of novel therapeutic agents.
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Chemical and Physical Properties
(2-Thienyl)trimethylsilane, also known as 2-(trimethylsilyl)thiophene, is a liquid at room

temperature.[1] Its fundamental properties are summarized in the table below.

Property Value Reference

CAS Number 18245-28-8 [1][2][3]

Molecular Formula C₇H₁₂SSi [1][2]

Molecular Weight 156.32 g/mol [1][2][3]

Appearance Liquid [1]

Purity 97% - 98% [1][3]

Spectroscopic Data
Characterization of (2-Thienyl)trimethylsilane is crucial for its effective use in synthesis. The

following table summarizes key spectroscopic data.

Spectrum Type Key Peaks/Signals

¹H NMR

(Predicted) Signals expected for the

trimethylsilyl protons and the protons on the

thiophene ring.

¹³C NMR
(Predicted) Resonances for the carbon atoms of

the trimethylsilyl group and the thiophene ring.

Mass Spectrum (EI) Data available, refer to NIST WebBook.[2][4]

Infrared (IR) Spectrum
(Predicted) Characteristic bands for C-H, C=C

(aromatic), and Si-C vibrations.

Note: While specific, experimentally derived spectra for (2-Thienyl)trimethylsilane were not

found in the immediate search, the NIST WebBook provides access to its mass spectrum.[2][4]

Predicted NMR and IR data are based on the known spectral properties of similar compounds.
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Experimental Protocols
Synthesis of (2-Thienyl)trimethylsilane
A general and effective method for the synthesis of aryl and heteroaryl silanes involves the

reaction of an organolithium species with a silyl halide. The following is a representative

protocol for the synthesis of (2-Thienyl)trimethylsilane.

Materials:

Thiophene

n-Butyllithium (n-BuLi)

Chlorotrimethylsilane (TMSCl)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Anhydrous sodium sulfate

Saturated aqueous ammonium chloride solution

Standard glassware for anhydrous reactions (e.g., Schlenk line)

Procedure:

A solution of thiophene in anhydrous diethyl ether or THF is cooled to -78 °C under an inert

atmosphere (e.g., argon or nitrogen).

An equimolar amount of n-butyllithium is added dropwise to the cooled solution, and the

mixture is stirred for 1-2 hours at this temperature to ensure complete formation of 2-

thienyllithium.

Chlorotrimethylsilane (1.1 equivalents) is then added dropwise to the reaction mixture.

The reaction is allowed to warm to room temperature and stirred for an additional 2-4 hours.

The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium

chloride.
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The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

and the solvent is removed under reduced pressure.

The crude product is purified by vacuum distillation to yield (2-Thienyl)trimethylsilane as a

clear liquid.

Applications in Drug Development
(2-Thienyl)trimethylsilane is a valuable precursor for the synthesis of various heterocyclic

compounds with potential therapeutic applications. Thienopyridines and thienopyrimidines, for

instance, have shown a wide range of biological activities, including anticancer, anti-

inflammatory, and antimicrobial properties.[5][6][7]

Synthesis of Thienopyridine and Thienopyrimidine
Derivatives
Thienopyridine and thienopyrimidine scaffolds are present in several approved drugs. The

synthesis of these compounds often involves the construction of the pyridine or pyrimidine ring

onto a pre-existing thiophene core. (2-Thienyl)trimethylsilane can be utilized in cross-coupling

reactions to introduce the thienyl moiety to a suitable backbone, facilitating the synthesis of

these complex heterocyclic systems. For example, palladium-catalyzed cross-coupling

reactions of organosilanes with aryl halides are a powerful tool for C-C bond formation.

Role in the Synthesis of Anti-Cancer Agents
Thiophene derivatives have been extensively investigated for their anticancer properties.[8][9]

[10][11][12] The synthesis of novel thieno[2,3-c]pyridine and thieno[2,3-d][5][6][13]triazolo[1,5-

a]pyrimidine derivatives has demonstrated significant cytotoxic activity against various cancer

cell lines.[9][10] (2-Thienyl)trimethylsilane can serve as a starting material in the multi-step

synthesis of such compounds.

Visualizations
Logical Relationship in Drug Discovery
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The following diagram illustrates the central role of (2-Thienyl)trimethylsilane as a building

block in the synthesis of potentially therapeutic compounds.

(2-Thienyl)trimethylsilane
Cross-Coupling Reactions

(e.g., Suzuki, Stille)
Functionalized Thiophene Intermediates Cyclization Reactions Thienopyridine & Thienopyrimidine Scaffolds Lead Optimization Anticancer Drug Candidates

Click to download full resolution via product page

Caption: Role of (2-Thienyl)trimethylsilane in Drug Discovery.

Experimental Workflow for Anticancer Agent Synthesis
This diagram outlines a generalized experimental workflow for the synthesis of a hypothetical

anticancer agent starting from (2-Thienyl)trimethylsilane.
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Caption: Synthesis Workflow for a Thienopyridine Anticancer Agent.
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Conclusion
(2-Thienyl)trimethylsilane is a valuable and versatile building block for the synthesis of complex

heterocyclic molecules with significant potential in drug discovery. Its ability to participate in a

variety of chemical transformations, particularly cross-coupling reactions, makes it an important

tool for medicinal chemists. Further exploration of its reactivity and incorporation into novel

molecular scaffolds is likely to lead to the development of new therapeutic agents, particularly

in the field of oncology. This guide provides a foundational resource for researchers and

professionals working in this exciting area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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